Cas no 40326-95-2 (Benzenepropanoic acid, a,b-dibromo-, phenyl ester)
40326-95-2 structure
Product Name:Benzenepropanoic acid, a,b-dibromo-, phenyl ester
CAS No:40326-95-2
MF:C15H12Br2O2
MW:384.062582969666
CID:333992
PubChem ID:231771
Update Time:2025-04-19
Benzenepropanoic acid, a,b-dibromo-, phenyl ester Chemical and Physical Properties
Names and Identifiers
-
- Benzenepropanoic acid, a,b-dibromo-, phenyl ester
- phenyl 2,3-dibromo-3-phenylpropanoate
- 2,3-Dibrom-3-phenyl-propionsaeure-phenylester
- 2,3-dibromo-3-phenyl-propionic acid phenyl ester
- AC1L5MEQ
- AC1Q61JL
- AG-J-59792
- AR-1L0402
- CTK4I2883
- NSC28484
- Phenyl 2,3-dibromodihydrocinnamate
- Phenyl-2,3-dibromo-3-phenylpropionat
- NSC-28484
- DTXSID50282859
- 40326-95-2
- NSC 28484
-
- Inchi: 1S/C15H12Br2O2/c16-13(11-7-3-1-4-8-11)14(17)15(18)19-12-9-5-2-6-10-12/h1-10,13-14H
- InChI Key: ZAXQJVJMPQUZSW-UHFFFAOYSA-N
- SMILES: BrC(C1C=CC=CC=1)C(C(=O)OC1C=CC=CC=1)Br
Computed Properties
- Exact Mass: 381.92036
- Monoisotopic Mass: 381.92040g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 19
- Rotatable Bond Count: 5
- Complexity: 284
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 2
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 4.8
- Topological Polar Surface Area: 26.3Ų
Experimental Properties
- Density: 1.657±0.06 g/cm3 (20 ºC 760 Torr),
- Melting Point: 122-123 ºC (chloroform )
- Solubility: Insuluble (5.8E-3 g/L) (25 ºC),
- PSA: 26.3
- LogP: 4.49170
Benzenepropanoic acid, a,b-dibromo-, phenyl ester Related Literature
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Hongxia Li,Aikifa Raza,Qiaoyu Ge,Jin-You Lu,TieJun Zhang Soft Matter, 2020,16, 6841-6849
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Bo Wei,Zhenyu Liu,Chen Xie,Shu Yang,Wentao Tang,Aiwei Gu,Wing-Tak Wong,Ka-Leung Wong J. Mater. Chem. C, 2015,3, 12322-12327
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Joseph H. Bisesi,Tara Sabo-Attwood Environ. Sci.: Nano, 2014,1, 574-583
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Joo Chuan Yeo,Kenry Lab Chip, 2016,16, 4082-4090
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Thi Thu Tram Nguyen,Thanh Binh Nguyen Org. Biomol. Chem., 2021,19, 6015-6020
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